N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride
Description
“1-(1-methoxypropan-2-yl)piperazine dihydrochloride” is a chemical compound with the CAS Number: 1258640-14-0 . It has a molecular weight of 231.16 . The compound is in powder form .
Molecular Structure Analysis
The IUPAC Name of the compound is 1-(2-methoxy-1-methylethyl)piperazine dihydrochloride . The InChI Code is 1S/C8H18N2O.2ClH/c1-8(7-11-2)10-5-3-9-4-6-10;;/h8-9H,3-7H2,1-2H3;2*1H .Physical And Chemical Properties Analysis
The compound is a powder . It is stored at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride involves the reaction of 2,5-diaminopyridine with 1-methoxypropan-2-yl chloride followed by methylation of the resulting intermediate. The dihydrochloride salt is then formed by reaction with hydrochloric acid.", "Starting Materials": [ "2,5-diaminopyridine", "1-methoxypropan-2-yl chloride", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2,5-diaminopyridine is reacted with 1-methoxypropan-2-yl chloride in the presence of sodium hydroxide to form N5-(1-methoxypropan-2-yl)pyridine-2,5-diamine.", "Step 2: The intermediate from step 1 is then reacted with methyl iodide in the presence of a base to form N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine.", "Step 3: The final step involves the formation of the dihydrochloride salt by reacting the product from step 2 with hydrochloric acid." ] } | |
CAS RN |
2624132-05-2 |
Product Name |
N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride |
Molecular Formula |
C10H19Cl2N3O |
Molecular Weight |
268.2 |
Purity |
95 |
Origin of Product |
United States |
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